Ethyl 1-[4-(2,3-dimethylphenoxy)butyl]piperidine-4-carboxylate;hydrochloride

• IUPAC Name: ethyl 1-[4-(2,3-dimethylphenoxy)butyl]piperidine-4-carboxylate;hydrochloride
• InChI: InChI=1S/C20H31NO3.ClH/c1-4-23-20(22)18-10-13-21(14-11-18)12-5-6-15-24-19-9-7-8-16(2)17(19)3;/h7-9,18H,4-6,10-15H2,1-3H3;1H
• InChI Key: JYXHBNBDFTZOKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CCCCOC2=CC=CC(=C2C)C.Cl
• Molecular Formula: C20H32ClNO3
• Molecular Weight: 369.9 g/mol

Description

Ethyl 1-[4-(2,3-dimethylphenoxy)butyl]piperidine-4-carboxylate;hydrochloride is a synthetic organic compound It is characterized by its complex structure, which includes a piperidine ring, an ethyl ester group, and a dimethylphenoxy substituent

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 1-[4-(2,3-dimethylphenoxy)butyl]piperidine-4-carboxylate;hydrochloride typically involves multiple steps. The process begins with the preparation of the piperidine ring, followed by the introduction of the ethyl ester group and the dimethylphenoxy substituent. Common reagents used in these reactions include ethyl chloroformate, piperidine, and 2,3-dimethylphenol. The reactions are usually carried out under controlled conditions, such as specific temperatures and pH levels, to ensure the desired product is obtained.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and automated systems to handle the complex synthesis process. The use of catalysts and optimized reaction conditions can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

Ethyl 1-[4-(2,3-dimethylphenoxy)butyl]piperidine-4-carboxylate;hydrochloride can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents such as halogens or alkylating agents.

Common Reagents and Conditions

The reactions involving this compound are typically carried out under controlled conditions, such as specific temperatures, pressures, and pH levels. Common reagents used in these reactions include oxidizing agents (e.g., potassium permanganate), reducing agents (e.g., lithium aluminum hydride), and alkylating agents (e.g., methyl iodide).